3-(3-Ethyl-[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazol-6-yl)-phenylamine

• IUPAC Name: 3-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline
• InChI: InChI=1S/C11H11N5S/c1-2-9-13-14-11-16(9)15-10(17-11)7-4-3-5-8(12)6-7/h3-6H,2,12H2,1H3
• InChI Key: BMZLSIKQZVEEEV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=CC=C3)N
• Molecular Formula: C11H11N5S
• DSSTOX Substance ID: DTXSID801164322
• Molecular Weight: 245.31 g/mol
• CAS RN: 874591-57-8

Description

The compound “3-(3-Ethyl-[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazol-6-yl)-phenylamine” is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine. Compounds containing a triazole are significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities.

Synthesis Analysis

The synthesis of triazolothiadiazine derivatives, such as the compound , can originate from triazole derivatives, thiadiazine derivatives, or thiocarbohydrazide. The synthetic methods of triazole compounds from various nitrogen sources have been summarized.

Scientific Research Applications

Antibacterial Activity

Compounds with the [1,2,4]triazole moiety have been extensively studied for their antibacterial properties. The triazole ring system can interact with bacterial enzymes and inhibit their function, leading to the death of the bacteria. . This application is crucial for protecting crops and ensuring food security.

Anti-inflammatory Potential

The anti-inflammatory properties of triazolo-thiadiazole derivatives make them candidates for treating inflammatory diseases. .

Enzyme Inhibition

Triazolo-thiadiazoles have been identified as inhibitors of various enzymes, such as shikimate dehydrogenase, which is essential for the biosynthesis of certain amino acids in microorganisms. .

Future Directions

The development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases is a promising future direction. The design of second-order NLO active organic chromophores with better performance for optoelectronic applications is another potential area of research.

Mechanism of Action

Target of Action

Similar compounds, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles, have been reported to inhibitMtb shikimate dehydrogenase (Mt SD) , an essential protein for the biosynthesis of the chorismate end product .

Mode of Action

It can be inferred from related studies that the compound might interact with its target protein (like mt sd) and inhibit its function . This inhibition could lead to disruption in the biosynthesis of chorismate, affecting the metabolic processes of the target organism .

Biochemical Pathways

The compound potentially affects the shikimate pathway by inhibiting the Mt SD enzyme . The shikimate pathway is responsible for the biosynthesis of chorismate, which is a precursor for the synthesis of aromatic amino acids and other aromatic compounds . By inhibiting Mt SD, the compound disrupts this pathway, leading to downstream effects on the organism’s metabolism .

Result of Action

The result of the compound’s action would be the disruption of the shikimate pathway due to the inhibition of the Mt SD enzyme . This could potentially lead to a decrease in the synthesis of aromatic compounds, affecting the growth and survival of the target organism . In the context of antibacterial activity, this could result in the inhibition of bacterial growth .